Cas no 4383-15-7 (Benzenemethanol, alpha-methylene- (9CI))

• Product Name: Benzenemethanol, alpha-methylene- (9CI)
• CAS No: 4383-15-7
• MF: C₈H₈O
• MW: 120.148522377014
• CID: 1022920
• PubChem ID: 138213
• Update Time: 2025-04-20

Benzenemethanol, alpha-methylene- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, alpha-methylene- (9CI)
• 1-phenylethenol
• DTXSID50195950
• 1-Phenylethen-1-ol
• 1-phenylvinyl alcohol
• CHEBI:38961
• Q27118059
• SCHEMBL464697
• 4383-15-7

• Inchi： 1S/C8H8O/c1-7(9)8-5-3-2-4-6-8/h2-6,9H,1H2
• InChI Key： VEIIEWOTAHXGKS-UHFFFAOYSA-N
• SMILES： OC(=C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 120.05754
• Monoisotopic Mass: 120.057515
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 2.1

Experimental Properties

• Density: 1.033
• Boiling Point: 234.3°C at 760 mmHg
• Flash Point: 107.4°C
• Refractive Index: 1.555
• PSA: 20.23